Cas no 30887-81-1 (1-Propanaminium,N-[2-(acetyloxy)ethyl]-N,N-dimethyl-, iodide (1:1))

1-Propanaminium,N-[2-(acetyloxy)ethyl]-N,N-dimethyl-, iodide (1:1) structure
30887-81-1 structure
Product Name:1-Propanaminium,N-[2-(acetyloxy)ethyl]-N,N-dimethyl-, iodide (1:1)
CAS No:30887-81-1
MF:C9H20INO2
MW:301.165075302124
CID:316881
PubChem ID:35632
Update Time:2025-04-19

1-Propanaminium,N-[2-(acetyloxy)ethyl]-N,N-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N-[2-(acetyloxy)ethyl]-N,N-dimethyl-, iodide (1:1)
    • 2-acetyloxyethyl-dimethyl-propylazanium,iodide
    • 30887-81-1
    • N-[2-(Acetyloxy)ethyl]-N,N-dimethylpropan-1-aminium iodide
    • Dimethyl(2-hydroxyethyl)propylammonium iodide acetate
    • DTXSID60953063
    • (2-Hydroxyethyl)dimethylpropylammonium iodide acetate
    • 2514 I.S.
    • Ioduro di (propil)(2-acetossietil)dimetilammonio [Italian]
    • Ioduro di (propil)(2-acetossietil)dimetilammonio
    • AMMONIUM, DIMETHYL(2-HYDROXYETHYL)PROPYL-, IODIDE, ACETATE
    • Inchi: 1S/C9H20NO2.HI/c1-5-6-10(3,4)7-8-12-9(2)11;/h5-8H2,1-4H3;1H/q+1;/p-1
    • InChI Key: YHZZUBBWZPSVQI-UHFFFAOYSA-M
    • SMILES: [I-].O(C(C)=O)CC[N+](C)(C)CCC

Computed Properties

  • Exact Mass: 280.8969
  • Monoisotopic Mass: 301.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 144
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 26.3
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